Cas no 130177-40-1 (3,4-Didehydro-beta,beta-caroten-2-one)
130177-40-1 structure
Product Name:3,4-Didehydro-beta,beta-caroten-2-one
CAS No:130177-40-1
MF:C40H52O
MW:548.840291976929
CID:2062690
PubChem ID:14523233
Update Time:2025-04-21
3,4-Didehydro-beta,beta-caroten-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Didehydro-beta,beta-caroten-2-one
- 4,6,6-trimethyl-5-((1E,3E,5E,7E,9E,11E,13E,15E,17E)-3,7,12,16-tetramethyl-18-(2,6,6-trimethylcyclohexen-1-yl)octadeca-1,3,5,7,9,11,13,15,17-nonaenyl)cyclohexa-2,4-dien-1-one
- 2-Keto-3,4-dehydro-b-carotene
- 4,6,6-trimethyl-5-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-3,7,12,16-tetramethyl-18-(2,6,6-trimethylcyclohexen-1-yl)octadeca-1,3,5,7,9,11,13,15,17-nonaenyl]cyclohexa-2,4-dien-1-one
- 2-Keto-3,4-dehydro-I2-carotene
- 130177-40-1
-
- Inchi: 1S/C40H52O/c1-30(18-13-20-32(3)23-26-36-34(5)22-15-29-39(36,7)8)16-11-12-17-31(2)19-14-21-33(4)24-27-37-35(6)25-28-38(41)40(37,9)10/h11-14,16-21,23-28H,15,22,29H2,1-10H3
- InChI Key: WOXFCLQUFVJAEV-UHFFFAOYSA-N
- SMILES: C(=CC(C)=CC=CC(C)=CC=CC=C(C)C=CC=C(C)C=CC1C(C)(C)CCCC=1C)C1C(C)(C)C(=O)C=CC=1C
Computed Properties
- Exact Mass: 548.401816278Da
- Monoisotopic Mass: 548.401816278Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 41
- Rotatable Bond Count: 10
- Complexity: 1340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 9
- Undefined Bond Stereocenter Count: 0
- XLogP3: 12.725
- Topological Polar Surface Area: 17.1Ų
3,4-Didehydro-beta,beta-caroten-2-one Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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